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Compound of Interest

Compound Name: Capistruin

Cat. No.: B1577615 Get Quote

Capistruin is a lasso peptide with antimicrobial properties, originally isolated from the

bacterium Burkholderia thailandensis E264.[1][2] It is a valuable tool for researchers studying

bacterial RNA polymerase, which is its functional target.[3][4] This guide provides essential

safety and logistical information for handling Capistruin in a laboratory setting. The information

provided is based on general best practices for handling peptides and hazardous chemicals, as

a specific Safety Data Sheet (SDS) for Capistruin is not publicly available. It is intended for

laboratory use only and is not for human use.[1]

Personal Protective Equipment (PPE)
When handling Capistruin, a comprehensive approach to personal protection is crucial to

minimize exposure. The following PPE is recommended based on standard laboratory safety

protocols for handling chemicals of unknown toxicity.[5][6][7][8]

Recommended PPE for Handling Capistruin
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PPE Category Specification Rationale

Hand Protection Nitrile or latex gloves.

To prevent skin contact
with the lyophilized
powder and solutions.[5]
[6]

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield may be required for

splash-prone procedures.

To protect eyes and face from

splashes and aerosols.[5][6][8]

Skin and Body Protection
A lab coat or chemical-

resistant apron.

To protect skin and clothing

from contamination.[6]

| Respiratory Protection | A dust mask or respirator may be necessary when handling the

lyophilized powder to avoid inhalation. | To prevent inhalation of the peptide, which may be

harmful.[6][7] |

Operational Plans: Handling and Storage
Proper handling and storage are critical to ensure the integrity of Capistruin and the safety of

laboratory personnel.

Handling:

Preparation: Handle the lyophilized powder in a designated area, such as a chemical fume

hood or a glove box, to control potential dust.

Reconstitution: When preparing solutions, add the solvent slowly and carefully to avoid

aerosolization.

General Hygiene: Wash hands thoroughly after handling Capistruin, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.[9]

Storage:

Lyophilized Powder: Store the lyophilized peptide in a freezer at or below -20°C.[1]
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Solutions: Once reconstituted, it is recommended to aliquot the solution into single-use

volumes and store them at -20°C or below to avoid repeated freeze-thaw cycles.

Container: Keep the container tightly closed to prevent moisture contamination.[9]

Disposal Plan
As specific disposal instructions for Capistruin are not available, it should be treated as

hazardous chemical waste.

Waste Segregation and Disposal:

Segregation: Segregate Capistruin waste (including contaminated consumables like pipette

tips and tubes) from general laboratory waste.[10]

Container: Collect all Capistruin waste in a clearly labeled, leak-proof container marked as

"Hazardous Waste".[10][11][12] The label should include the full chemical name.[10][11]

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations.[11] Do not dispose

of Capistruin down the drain or in the regular trash.[10]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing
is difficult, seek medical attention.[9][13]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.[9][13]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, lifting the upper and

lower eyelids. Seek medical attention.[9][13]

| Ingestion | Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9][13] |

Accidental Release Measures:

Small Spills: For a small spill of the lyophilized powder, carefully sweep it up to avoid

creating dust and place it in a sealed container for disposal. For a small liquid spill, absorb it

with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Large Spills: For a large spill, evacuate the area and contact your institution's EHS office for

assistance.

Ventilation: Ensure the area is well-ventilated after a spill.

Quantitative Data Summary
The following table summarizes the available quantitative information for Capistruin.
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Property Value

Molecular Formula C93H131N23O25S

Peptide Purity (HPLC) >95%

Appearance White, amorphous powder (solid)

Solubility Soluble in 1% Acetic Acid

Acute Toxicity (LD50) No data available

Note: The presence of Trifluoroacetic acid (TFA) salt from the purification process can affect

the net weight and solubility of the peptide.[1]

Experimental Protocol Context
Capistruin is utilized in research primarily for its antimicrobial activity, particularly against

Burkholderia and Pseudomonas species.[1][2] Experimental protocols involving Capistruin
often focus on:

In vitro transcription inhibition assays to study its effect on bacterial RNA polymerase.[3]

Antimicrobial susceptibility testing to determine its minimum inhibitory concentration (MIC)

against various bacterial strains.

Structural studies using techniques like NMR spectroscopy to understand its unique lasso

fold.[2]

Researchers using Capistruin should develop detailed, step-by-step protocols that incorporate

the safety and handling precautions outlined in this guide.

Visualized Workflow for Safe Handling of Capistruin
The following diagram illustrates the key steps for safely handling Capistruin from receipt to

disposal.
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Caption: Workflow for the safe handling of Capistruin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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